Cas no 59216-77-2 (Methyl 5-hydroxy-2-nitrobenzoate)

• Product Name: Methyl 5-hydroxy-2-nitrobenzoate
• CAS No: 59216-77-2
• MF: C₈H₇NO₅
• MW: 197.144882440567
• CID: 339451
• PubChem ID: 12922678
• Update Time: 2025-09-27

Methyl 5-hydroxy-2-nitrobenzoate Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 5-hydroxy-2-nitro-, methyl ester
• methyl 5-hydroxy-2-nitrobenzoate
• Z1172114095
• 5-Hydroxy-2-nitrobenzoic acid methyl ester
• MFCD00100487
• MS-9489
• methyl5-hydroxy-2-nitrobenzoate
• doi:10.14272/VYLLCOXNYMTKMD-UHFFFAOYSA-N.1
• SY185783
• CS-0210731
• DTXSID50513054
• 10.14272/VYLLCOXNYMTKMD-UHFFFAOYSA-N.1
• SCHEMBL268199
• 5-hydroxy-2-nitro-benzoic acid methyl ester
• FT-0719262
• EN300-75208
• AKOS006283280
• methyl-5-hydroxy-2-nitrobenzoate
• VYLLCOXNYMTKMD-UHFFFAOYSA-N
• methyl 5-hydroxy-2-nitro-benzoate
• 59216-77-2
• F97576
• Methyl 5-hydroxy-2-nitrobenzoate

• Inchi： 1S/C8H7NO5/c1-14-8(11)6-4-5(10)2-3-7(6)9(12)13/h2-4,10H,1H3
• InChI Key： VYLLCOXNYMTKMD-UHFFFAOYSA-N
• SMILES： O(C)C(C1C=C(C=CC=1[N+](=O)[O-])O)=O

Computed Properties

• Exact Mass: 197.03241
• Monoisotopic Mass: 197.03242232g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 92.4Ų

Experimental Properties

• PSA: 89.67